Cas no 130749-78-9 (4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-)
130749-78-9 structure
Product Name:4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-
CAS No:130749-78-9
MF:C5H7N3O2
MW:141.127980470657
CID:102488
PubChem ID:45116739
Update Time:2025-04-18
4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-
- 4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-(9CI)
- 1-acetyl-2-amino-1H-imidazol-4(5H)-one
- 3-acetyl-2-amino-4H-imidazol-5-one
- 130749-78-9
-
- Inchi: 1S/C5H7N3O2/c1-3(9)8-2-4(10)7-5(8)6/h2H2,1H3,(H2,6,7,10)
- InChI Key: SQOUNUPLIMKUFB-UHFFFAOYSA-N
- SMILES: O=C1CN(C(C)=O)C(N)=N1
Computed Properties
- Exact Mass: 141.05391
- Monoisotopic Mass: 141.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 75.8A^2
Experimental Properties
- PSA: 75.76
4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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